Cas no 1163133-36-5 (FMOC-LEU-OH-13C6,15N)
FMOC-LEU-OH-13C6,15N Chemical and Physical Properties
Names and Identifiers
-
- N-(9-FLUORENYLMETHOXYCARBONYL)-L-LEUCINE-13C6,15N
- FMOC-LEU-OH-13C6,15N
- L-LEUCINE-13C6,15N, N-FMOC DERIVATIVE
- N-(9-Fluorenylmethoxycarbonyl)-L-Leucine-13C6,15N, L-Leucine-13C6,15N, N-Fmoc
- 13C and 15N Labeled Fmoc-Leu
- L-Leucine-13C6,15N, N-Fmoc
- 1163133-36-5
- Fmoc-?Leu-?OH-13C6,15N
- L-LEUCINE-N-FMOC (13C6, 99%; 15N, 99%)
- 2-(9H-fluoren-9-ylmethoxycarbonyl(15N)amino)-4-(113C)methyl(1,2,3,4,5-13C5)pentanoic acid
-
- Inchi: 1S/C21H23NO4/c1-13(2)11-19(20(23)24)22-21(25)26-12-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,13,18-19H,11-12H2,1-2H3,(H,22,25)(H,23,24)/t19-/m0/s1/i1+1,2+1,11+1,13+1,19+1,20+1,22+1
- InChI Key: CBPJQFCAFFNICX-HNIVWWTASA-N
- SMILES: [13C@H]([13CH2][13CH]([13CH3])[13CH3])([13C](O)=O)[15NH]C(=O)OCC1C2C=CC=CC=2C2C=CC=CC=21
Computed Properties
- Exact Mass: 360.17987212g/mol
- Monoisotopic Mass: 360.17987212g/mol
- Isotope Atom Count: 7
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 7
- Complexity: 484
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 75.6Ų
Experimental Properties
- Melting Point: 152-156 °C(lit.)
FMOC-LEU-OH-13C6,15N Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F625016-1mg |
Fmoc-Leu-OH-13C6,15N |
1163133-36-5 | 1mg |
$190.00 | 2023-05-18 | ||
| TRC | F625016-5mg |
Fmoc-Leu-OH-13C6,15N |
1163133-36-5 | 5mg |
$ 800.00 | 2023-09-07 | ||
| TRC | F625016-10mg |
Fmoc-Leu-OH-13C6,15N |
1163133-36-5 | 10mg |
$1499.00 | 2023-05-18 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 593532-100MG |
Fmoc-Leu-OH-<SUP>13</SUP>C<SUB>6</SUB>,<SUP>15</SUP>N |
1163133-36-5 | 99% | 100mg |
¥9444.23 | 2023-12-02 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 593532-250MG |
Fmoc-Leu-OH-<SUP>13</SUP>C<SUB>6</SUB>,<SUP>15</SUP>N |
1163133-36-5 | 99% | 250mg |
¥18181.54 | 2023-12-02 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 593532-500MG |
Fmoc-Leu-OH-<SUP>13</SUP>C<SUB>6</SUB>,<SUP>15</SUP>N |
1163133-36-5 | 99% | 500mg |
¥30994.93 | 2023-12-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F471832-250mg |
Fmoc-Leu-OH-¹³C₆,¹⁵N |
1163133-36-5 | 98 atom% ¹³C, 98 atom% ¹⁵N, 99% (CP) | 250mg |
¥15110.90 | 2023-09-02 | |
| A2B Chem LLC | BA27575-100mg |
Fmoc-L-Leucine-13C6,15N |
1163133-36-5 | 98% | 100mg |
$998.00 | 2024-04-20 | |
| A2B Chem LLC | BA27575-250mg |
Fmoc-L-Leucine-13C6,15N |
1163133-36-5 | 98% | 250mg |
$2165.00 | 2024-04-20 | |
| Ambeed | A1269696-50mg |
(((9H-Fluoren-9-yl)methoxy)carbonyl)-L-leucine-13C6-15N |
1163133-36-5 | 95% | 50mg |
$723.0 | 2025-02-27 |
FMOC-LEU-OH-13C6,15N Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on FMOC-LEU-OH-13C6,15N
Comprehensive Overview of FMOC-LEU-OH-13C6,15N (CAS No. 1163133-36-5): Applications and Insights
In the realm of isotopic labeling and peptide synthesis, FMOC-LEU-OH-13C6,15N (CAS No. 1163133-36-5) stands out as a critical reagent for researchers aiming to enhance the precision of metabolic studies and structural analysis. This compound, featuring a 13C6-labeled leucine backbone and 15N incorporation, is widely utilized in nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) to track molecular pathways with unparalleled accuracy. Its FMOC-protected carboxyl group ensures compatibility with solid-phase peptide synthesis (SPPS), making it indispensable in drug discovery and proteomics.
The growing demand for isotopically labeled compounds like FMOC-LEU-OH-13C6,15N is driven by advancements in personalized medicine and biopharmaceutical research. Scientists frequently search for terms such as "stable isotope-labeled amino acids" or "NMR tracer reagents", reflecting the need for high-purity standards in metabolic flux analysis. This compound’s role in elucidating protein-protein interactions and enzyme mechanisms aligns with trending topics like AI-driven drug design and precision oncology, where isotopic tracers are pivotal for modeling biological systems.
From a technical perspective, CAS No. 1163133-36-5 exhibits exceptional stability under SPPS conditions, enabling the synthesis of complex peptides with minimal side reactions. Its 13C/15N enrichment (>98% purity) ensures minimal background noise in spectroscopic assays, addressing common user queries like "how to improve signal-to-noise ratio in MS". Researchers also value its compatibility with automated peptide synthesizers, a feature often highlighted in forums discussing high-throughput peptide production.
Environmental and regulatory considerations further underscore the relevance of FMOC-LEU-OH-13C6,15N. Unlike hazardous reagents, this compound falls under low-risk categories, making it a preferred choice for labs adhering to green chemistry principles. Searches for "sustainable isotopic labeling" or "non-toxic NMR reagents" correlate with its adoption in academic and industrial settings. Moreover, its shelf stability at -20°C meets the logistical needs of global supply chains, a practical advantage for collaborative research networks.
In summary, FMOC-LEU-OH-13C6,15N (CAS No. 1163133-36-5) bridges cutting-edge science with practical applications, from cancer biomarker discovery to neuropeptide engineering. Its integration into trending methodologies like cryo-EM sample preparation and quantitative proteomics ensures its continued prominence in life sciences. As researchers increasingly prioritize reproducibility and scalability, this compound’s versatility positions it as a cornerstone of modern biochemical research.
1163133-36-5 (FMOC-LEU-OH-13C6,15N) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)